2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C16H14F3NO
• Molecular Weight: 293.28 g/mol
• IUPAC Name: 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H14F3NO/c1-11-5-2-3-6-12(11)9-15(21)20-14-8-4-7-13(10-14)16(17,18)19/h2-8,10H,9H2,1H3,(H,20,21)
• InChI Key: PLBVZYRFFIHGFI-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC(=O)NC2=CC=CC(=C2)C(F)(F)F

Description

2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide, also known as TFMPP, is a synthetic compound that belongs to the class of phenethylamines. TFMPP was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. However, TFMPP has also been studied for its potential therapeutic applications in scientific research. In

Mechanism of Action

The exact mechanism of action of 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide is not fully understood. However, it is believed that 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide acts on the serotonin system in the brain. 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide is a partial agonist at the 5-HT2A and 5-HT2C receptors, which are both involved in the regulation of mood and appetite. By binding to these receptors, 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide can modulate the activity of the serotonin system and produce its effects on behavior and physiology.
Biochemical and Physiological Effects
2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide has been shown to produce a range of biochemical and physiological effects. In animal models, 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide has been shown to induce anxiety-like behavior, reduce food intake and body weight, increase locomotor activity, and alter thermoregulation. 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its effects on behavior and physiology.

Advantages and Limitations for Lab Experiments

2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in pure form. 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide also produces consistent and reproducible effects in animal models, making it a useful tool for studying the neurobiological mechanisms underlying anxiety disorders and obesity.
However, 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide also has some limitations for use in lab experiments. It has a short half-life and is rapidly metabolized, which can make it difficult to study its long-term effects. 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide can also produce unwanted side effects such as hyperthermia and cardiovascular effects, which can complicate interpretation of results.

Future Directions

For research on 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide include the development of novel anti-obesity and anxiolytic drugs.

Synthesis Methods

The synthesis of 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide involves the reaction of 2-methylphenylacetic acid with trifluoroacetic anhydride in the presence of a catalyst such as sulfuric acid. The resulting intermediate product is then reacted with 3-trifluoromethylphenylamine to yield 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide. The synthesis of 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide has been studied for its potential therapeutic applications in scientific research. One area of research is in the treatment of depression and anxiety disorders. 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide has been shown to have anxiogenic effects, which means it can induce anxiety-like behavior in animal models. This makes 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide a useful tool for studying the neurobiological mechanisms underlying anxiety disorders.
Another area of research is in the treatment of obesity. 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide has been shown to reduce food intake and body weight in animal models. This makes 2-(2-methylphenyl)-N-[3-(trifluoromethyl)phenyl]acetamide a potential candidate for the development of anti-obesity drugs.